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Compound of Interest

Compound Name: 1-Butylcyclohexanol

Cat. No.: B1329816

For researchers, scientists, and drug development professionals, ensuring laboratory safety is
paramount. This document provides immediate and essential guidance for the safe handling
and disposal of 1-Butylcyclohexanol, outlining the necessary personal protective equipment
(PPE), operational procedures, and disposal plans to minimize risk and ensure a safe working
environment.

Hazard Identification and Chemical Properties

1-Butylcyclohexanol is a chemical that presents several hazards. It is harmful if swallowed or
inhaled and causes skin and eye irritation.[1][2][3] It may also cause respiratory irritation.[1][2]
[3] Understanding its physical and chemical properties is crucial for safe handling.

Property Value Source
Molecular Formula C10H200 [11[4115]
Molecular Weight 156.27 g/mol [11[4116]
Boiling Point 210.9°C at 760 mmHg [4]
Flash Point 84.6°C [4]
Density 0.906 g/cm? [4]

Personal Protective Equipment (PPE)
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The following PPE is mandatory when handling 1-Butylcyclohexanol to prevent exposure.

PPE Category Specifications Rationale

Chemical safety goggles or a

) face shield conforming to Protects against splashes and
Eye Protection S
EN166 or NIOSH standards.[2]  eye irritation.[3][8]
[7]

Chemical-resistant gloves
(e.g., nitrile, neoprene). Gloves  Prevents skin contact and

Hand Protection ] ) S
must be inspected prior to use. irritation.[1][2]

[2](7]

A flame-retardant lab coat or a ) )
_ _ _ Protects skin from accidental
Body Protection complete suit protecting
) ] splashes and contact.
against chemicals.[2][7]

Use in a well-ventilated area,

such as a fume hood. If _ _ _
S Prevents inhalation, which can
_ _ ventilation is inadequate, a
Respiratory Protection ) ) ) be harmful and cause
respirator with an appropriate

filter (e.g., type P95 or ABEK-
P2) may be necessary.[2][7]

respiratory irritation.[1][2][3]

Operational Plan: Step-by-Step Handling Procedures

Adherence to a strict operational protocol is essential for minimizing the risks associated with 1-
Butylcyclohexanol.

[EEN

. Preparation and Engineering Controls:

Ensure that an eyewash station and safety shower are readily accessible and in close
proximity to the workstation.[9]

Work in a well-ventilated area, preferably within a chemical fume hood.[2][7]

Before handling, wash hands thoroughly.[2]

© 2025 BenchChem. All rights reserved. 2/7 Tech Support


https://www.benchchem.com/product/b1329816?utm_src=pdf-body
https://file1.lookchem.com/msds/2011-06/5/S406953(5445-30-7).pdf
https://www.benchchem.com/pdf/Prudent_Disposal_of_1_Butyl_2_cyclohexen_1_ol_A_Guide_for_Laboratory_Professionals.pdf
https://www.fishersci.com/store/msds?partNumber=AAB20579&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.sigmaaldrich.com/US/en/sds/ALDRICH/B92001
https://file1.lookchem.com/msds/2011-06/5/S406953(5445-30-7).pdf
https://www.benchchem.com/pdf/Prudent_Disposal_of_1_Butyl_2_cyclohexen_1_ol_A_Guide_for_Laboratory_Professionals.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/1-Butylcyclohexanol
https://file1.lookchem.com/msds/2011-06/5/S406953(5445-30-7).pdf
https://file1.lookchem.com/msds/2011-06/5/S406953(5445-30-7).pdf
https://www.benchchem.com/pdf/Prudent_Disposal_of_1_Butyl_2_cyclohexen_1_ol_A_Guide_for_Laboratory_Professionals.pdf
https://file1.lookchem.com/msds/2011-06/5/S406953(5445-30-7).pdf
https://www.benchchem.com/pdf/Prudent_Disposal_of_1_Butyl_2_cyclohexen_1_ol_A_Guide_for_Laboratory_Professionals.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/1-Butylcyclohexanol
https://file1.lookchem.com/msds/2011-06/5/S406953(5445-30-7).pdf
https://www.fishersci.com/store/msds?partNumber=AAB20579&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/product/b1329816?utm_src=pdf-body
https://www.benchchem.com/product/b1329816?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=AC107900050&countryCode=US&language=en
https://file1.lookchem.com/msds/2011-06/5/S406953(5445-30-7).pdf
https://www.benchchem.com/pdf/Prudent_Disposal_of_1_Butyl_2_cyclohexen_1_ol_A_Guide_for_Laboratory_Professionals.pdf
https://file1.lookchem.com/msds/2011-06/5/S406953(5445-30-7).pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1329816?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

2. Handling the Chemical:

e Avoid contact with skin, eyes, and clothing.[2][3][10]

» Avoid breathing vapors or dust.[2][3]

e Do not eat, drink, or smoke in the handling area.[3][11]
o Keep the container tightly closed when not in use.[2][3]
3. Storage:

» Store in a cool, dry, and well-ventilated place.[2][3][7]

o Keep containers tightly closed.[3][9]

» Store away from incompatible materials such as strong oxidizing agents, strong acids, and
strong bases.[3][7][9]

4. Spill Management:

 In case of a spill, evacuate the area if necessary.[7]

e Remove all sources of ignition.[7]

e Ventilate the area.[7]

e Absorb the spill with an inert, non-combustible material like sand or vermiculite.[7]

o Collect the absorbed material into a sealed, labeled container for hazardous waste disposal.

[2]7]

Disposal Plan: Step-by-Step Procedures

Proper disposal of 1-Butylcyclohexanol and its contaminated waste is critical to prevent
environmental contamination and ensure regulatory compliance.

1. Waste Collection:
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e Collect waste 1-Butylcyclohexanol and any contaminated materials (e.g., gloves, paper
towels) in a designated, properly labeled, and sealed hazardous waste container.[2][7]

e The container must be compatible with flammable organic liquids.[7]
e Do not mix with incompatible wastes.[7]
2. Waste Storage:

» Store the hazardous waste container in a designated, cool, dry, and well-ventilated area
away from ignition sources.[7]

3. Professional Disposal:

» Arrange for pickup and disposal by contacting your institution's Environmental Health and
Safety (EHS) department or a licensed hazardous waste disposal company.[2][7]

e Provide detailed information about the waste composition and any known hazards.[7]

Workflow for Safe Handling of 1-Butylcyclohexanol
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Caption: Workflow for the safe handling and disposal of 1-Butylcyclohexanol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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